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Abstract
This document provides a detailed protocol for the ultrasonic-assisted extraction (UAE) of

Leonurine from Herba Leonuri (Chinese Motherwort) utilizing an acidic ionic liquid (IL). This

method offers a significant improvement over conventional extraction techniques,

demonstrating higher efficiency and shorter extraction times. The protocol herein is based on

the optimized parameters using 1-methyl-3-H-imidazolium hydrogen sulfate ([HMIM][HSO4]) as

the acidic ionic liquid solvent. This approach showcases a green and efficient alternative for the

extraction of alkaloids in pharmaceutical research and development.

Introduction
Leonurine is a primary active alkaloid found in Herba Leonuri, known for its cardioprotective,

antioxidant, and anti-apoptotic effects.[1] Traditional methods for its extraction, such as heat-

reflux extraction (HRE), are often laborious, time-consuming, and require large volumes of

volatile organic solvents.[1] The application of ionic liquid-based ultrasonic-assisted extraction

(ILUAE) presents a more sustainable and efficient alternative.[1][2] Ionic liquids, with their

unique properties like low vapor pressure and good extractability for organic compounds,

combined with the mechanical effects of ultrasound, can significantly enhance extraction

efficiency.[2][3] This protocol details an optimized method using the acidic ionic liquid [HMIM]
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[HSO4] for the extraction of Leonurine. The acidity of the ionic liquid has been shown to have

a remarkable effect on the extraction efficiency of alkaloids.[1][4][5]

Experimental Protocol
This section provides a detailed methodology for the acidic ionic liquid ultrasonic-assisted

extraction of Leonurine from Herba Leonuri powder.

Materials and Reagents:

Herba Leonuri powder

1-methyl-3-H-imidazolium hydrogen sulfate ([HMIM][HSO4])

Deionized water

Methanol (Chromatographic grade)[1]

Standard Leonurine sample

Ultrasonic bath

UPLC system with a PDA detector[1]

0.22 μm filter

Optimized Extraction Parameters:

The following table summarizes the optimized conditions for the extraction of Leonurine.
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Parameter Optimized Value

Ionic Liquid [HMIM][HSO4]

IL Concentration 1 mol·L⁻¹

Solid-Liquid Ratio 1:20 (g/mL)

Ultrasonic Power 100 W

Extraction Time 30 minutes

Extraction Procedure:

Sample Preparation: Weigh 1.0 g of Herba Leonuri powder.

Solvent Addition: Add 20 mL of 1 mol·L⁻¹ [HMIM][HSO4] aqueous solution to the sample.[1]

[5]

Ultrasonic Extraction: Place the mixture in an ultrasonic bath and sonicate for 30 minutes at

a power of 100 W.[1]

Filtration: After extraction, filter the suspension through a Buchner funnel.

Dilution and Final Filtration: Dilute the filtrate to 50 mL with deionized water and then filter

through a 0.22 μm filter before UPLC analysis.[1]

UPLC Analysis:

The quantification of Leonurine is performed using a UPLC system with the following

conditions:

Column: AcquityTM UPLC HSS T3 column (1.8 μm, 100 mm×2.1 mm, i.d.)[1]

Detection Wavelength: 277 nm[1]

Mobile Phase: A suitable gradient of methanol and water.[1]
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Identification: The peak for Leonurine is identified by comparing its retention time with that

of a standard Leonurine solution.[1]

Data Presentation
The efficiency of the acidic ionic liquid ultrasonic-assisted extraction (AILUAE) was compared

with conventional methods, namely heat-reflux extraction (HRE) and regular ultrasonic-assisted

extraction (UAE) with 95% ethanol. The results are summarized in the table below.

Table 1: Comparison of Extraction Methods for Leonurine[1]

Extraction Method Solvent Extraction Time
Extraction
Efficiency (‰)

AILUAE (Optimized) 1 M [HMIM][HSO4] 30 min 0.136

HRE 95% Ethanol 2 h 0.057

UAE 95% Ethanol 40 min 0.021

Data sourced from Cao et al. (2017).[1]

Table 2: Optimization of Extraction Parameters[1]

The following table presents the effect of different parameters on the relative extraction

efficiency of Leonurine. The maximum efficiency in each series is taken as 100%.
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Parameter Value
Relative Extraction
Efficiency (%)

Extraction Time 10 min ~75

20 min ~90

30 min 100

40 min ~98

50 min ~95

[HMIM][HSO4] Conc. 0.25 M ~60

0.5 M ~85

1 M 100

1.5 M ~95

2 M ~90

Solid-Liquid Ratio 1:5 ~70

1:10 ~85

1:20 100

1:30 ~100

Ultrasonic Power 50 W ~100

100 W 100

500 W ~100

Note: The value of 100 W for ultrasonic power was selected for subsequent experiments,

although no significant change was observed between the tested powers.[1]

Visualizations
Diagram 1: Experimental Workflow for Leonurine Extraction
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Caption: Workflow for the acidic ionic liquid ultrasonic-assisted extraction of Leonurine.
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Diagram 2: Mechanism of Ultrasonic-Assisted Extraction
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Caption: The mechanism of enhanced extraction by ultrasonic waves.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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